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Compound of Interest

Compound Name: PTP inhibitor V dihydrate

CAS No.: 2649087-82-9

Cat. No.: B6172586

Get Quote

Abstract & Scientific Context
Protein Tyrosine Phosphatase Inhibitor V (PTP Inhibitor V), chemically known as PHPS1, is a

potent, cell-permeable, and selective inhibitor of SHP-2 (Src homology-2 domain-containing

protein tyrosine phosphatase-2).[1][2][3][4][5] Unlike broad-spectrum phosphatase inhibitors

(e.g., vanadate), PHPS1 exhibits high specificity for SHP-2 (

M) over PTP1B and SHP-1, making it a critical tool for dissecting the roles of SHP-2 in growth
factor signaling, particularly the ERK/MAPK pathway.

This guide addresses the specific challenge of handling the dihydrate form of PTP Inhibitor V.

The presence of water molecules in the crystal lattice alters the molecular weight, necessitating

precise stoichiometric adjustments during stock preparation to ensure reproducible

values in bioassays.
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Property Specification

Common Name PTP Inhibitor V, PHPS1

Chemical Name Phenylhydrazonopyrazolone sulfonate 1

IUPAC Name

4-(N'-(3-(4-Nitrophenyl)-5-oxo-1-phenyl-1,5-

dihydro-pyrazol-4-ylidene)-hydrazino)-

benzenesulfonic acid

CAS Number
314291-83-3 (Anhydrous) / 2649087-82-9

(Dihydrate specific)

Target SHP-2 (Primary), PTP1B (Secondary)

Molecular Weight (Anhydrous) ~465.44 g/mol

Molecular Weight (Dihydrate)
~501.47 g/mol (Verify specific lot Certificate of

Analysis)

Solubility
DMSO (>20 mg/mL), Ethanol (Soluble), Water

(Insoluble)

Appearance Orange to Reddish Powder

Critical Note on Stoichiometry: Many commercial vendors supply PTP Inhibitor V as a sodium

salt or a hydrate. You must verify the exact Molecular Weight (MW) on your specific vial's label.

This protocol assumes the Dihydrate form (~501.47 g/mol ).

Protocol: Stock Solution Preparation (10 mM)
Materials Required[1][3][4][5][6][8][9][10][11]

Compound: PTP Inhibitor V Dihydrate (solid).

Solvent: Dimethyl Sulfoxide (DMSO), anhydrous,
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99.9% purity (cell culture grade).

Equipment: Analytical balance (0.01 mg precision), Vortex mixer, Centrifuge.

Consumables: Amber microcentrifuge tubes (1.5 mL), Solvent-resistant pipette tips.

Step-by-Step Methodology
Phase 1: Environmental Equilibration

Temperature Stabilization: Remove the product vial from -20°C storage.

Desiccation: Place the vial in a desiccator and allow it to warm to room temperature (approx.

30–45 mins).

Scientific Rationale: Opening a cold vial introduces atmospheric moisture. Since PHPS1 is

hygroscopic, condensation will alter the effective mass, leading to inaccurate

concentration calculations.

Phase 2: Gravimetric Preparation
Weighing: Accurately weigh the solid. For a typical stock, aim for 5–10 mg.

Example: Mass (

) = 5.0 mg.[6]

Calculation: Use the Molarity formula

.

= 5.0 mg = 0.005 g

= 501.47 g/mol (Check your label!)

= 10 mM = 0.01 mol/L

L = 997

L
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Phase 3: Solubilization & Storage[4][6]
Dissolution: Add the calculated volume of anhydrous DMSO to the vial.

Mixing: Vortex vigorously for 30–60 seconds. The powder should dissolve completely,

yielding a clear, reddish-orange solution.

Troubleshooting: If particles persist, warm the solution to 37°C for 2–5 minutes and vortex

again. Sonicate only if absolutely necessary (short bursts) to avoid heat degradation.

Aliquot: Dispense into small volumes (e.g., 20–50

L) in amber tubes to avoid freeze-thaw cycles.

Storage: Store at -80°C (stable for ~1 year) or -20°C (stable for ~3 months).

Visual Workflow: Stock Preparation
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Figure 1: Critical workflow for preparing hygroscopic inhibitor stocks to ensure concentration

accuracy.

Application & Dilution Protocol (In Vitro)
Direct dilution of DMSO stocks into aqueous media can cause precipitation. Use the

Intermediate Dilution Method.

Prepare Intermediate: Dilute the 10 mM stock 1:10 or 1:100 in pure DMSO first (if very low

concentrations are needed) or directly into a small volume of buffer while vortexing.

Final Dilution: Add the intermediate solution to the cell culture media dropwise.

Target: Keep final DMSO concentration

(v/v) to avoid solvent toxicity.
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Example: To achieve 5

M final concentration:

Dilute 10 mM stock 1:20 in media

500

M (Precipitation risk! Better to dilute in DMSO first).

Better: Dilute 10 mM stock to 1 mM in DMSO. Add 1

L of 1 mM stock per 200

L media

5

M (0.5% DMSO).

Mechanism of Action: SHP-2 Pathway[4]
PTP Inhibitor V selectively targets SHP-2, a phosphatase that paradoxically promotes signaling

(unlike most phosphatases that terminate it). SHP-2 is required for the full activation of the

RAS-ERK pathway downstream of receptor tyrosine kinases (RTKs).
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Figure 2: Mechanism of Action. PHPS1 blocks SHP-2, preventing the dephosphorylation

events required for sustained RAS-MAPK signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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